L-Xylonate

• Molecular Formula: C5H9O6-
• Molecular Weight: 165.12 g/mol
• IUPAC Name: (2S,3R,4S)-2,3,4,5-tetrahydroxypentanoate
• InChI: InChI=1S/C5H10O6/c6-1-2(7)3(8)4(9)5(10)11/h2-4,6-9H,1H2,(H,10,11)/p-1/t2-,3+,4-/m0/s1
• InChI Key: QXKAIJAYHKCRRA-NUNKFHFFSA-M
• Isomeric SMILES: C([C@@H]([C@H]([C@@H](C(=O)[O-])O)O)O)O
• SMILES: C(C(C(C(C(=O)[O-])O)O)O)O

Description

L-xylonate is a xylonate. It has a role as a human metabolite. It is a conjugate base of a L-xylonic acid. It is an enantiomer of a D-xylonate.

Scientific Research Applications

Metabolic Engineering for Xylonate Production

L-Xylonate, a derivative of xylose, has significant potential in various applications, as evidenced by research focusing on its production through metabolic engineering. For instance, Escherichia coli has been engineered to efficiently convert xylose into xylonate, demonstrating a promising approach for large-scale production (Cao et al., 2013). Similarly, genetically modified Saccharomyces cerevisiae strains have been developed to produce D-xylonate, showing high productivity even under low pH conditions (Toivari et al., 2013).

Industrial and Biotechnological Uses

L-Xylonate has been identified as a key chemical for industrial and biotechnological applications. It serves as a complexing agent or chelator, is used in concrete dispersal, and acts as a precursor for various compounds like co-polyamides, polyesters, hydrogels, and 1,2,4-butanetriol (Toivari et al., 2012). Its non-food derived nature makes it an attractive alternative to gluconic acid, which is extensively used in industries such as pharmaceuticals, food products, and others.

Enhancing Production Efficiency

Studies have explored the impact of various inhibitors on microbial production of xylonate. For example, research on Gluconobacter oxydans NL71, a microbe capable of fermenting xylose into xylonate, has identified key inhibitors and provided insights into cellular responses to these inhibitors, enhancing the understanding of xylonate production efficiency (Miao et al., 2017).

Applications in Concrete Admixture

Research has indicated the potential of L-xylonate in improving concrete performance. For instance, a study demonstrated that xylonate could enhance the performance of concrete, suggesting its application as a concrete admixture (Zhou et al., 2018).